Cas no 222035-13-4 (CDK2 inhibitor II)

• Product Name: CDK2 inhibitor II
• CAS No: 222035-13-4
• MF: C₁₄H₁₁BrN₄O₃S
• MW: 395.231140375137
• CID: 1063182
• PubChem ID: 3551941
• Update Time: 2025-05-19

CDK2 inhibitor II Chemical and Physical Properties

Names and Identifiers

• CDK2 inhibitor II
• CDK2-IN-3
• 4-{2-[(3Z)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]hydrazin-1-yl}benzene-1-sulfonamide
• NCGC00387981-01
• 4-(2-(5-Bromo-2-oxoindolin-3-ylidene)hydrazinyl)benzenesulfonamide
• 4-[(5-bromo-2-hydroxy-1H-indol-3-yl)diazenyl]benzenesulfonamide
• J-014585
• 4-[2-(5-bromo-2-oxoindol-3-yl)hydrazinyl]benzenesulfonamide
• BDBM69898
• Cyclin-dependent kinase 2 Inhibitor II pound>>4-[2-(5-bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazinyl]-benzenesulfonamide
• 4-[2-(5-Bromo-2-oxo-1,2-dihydro-3H-indol-3-ylidene)-hydrazino]benzenesulfonamide
• CHEMBL1532112
• BCP31226
• BDBM7680
• BDBM50202299
• 4-[N''-(5-bromo-2-keto-indol-3-yl)hydrazino]benzenesulfonamide
• 4-[2-(5-bromanyl-2-oxidanylidene-indol-3-yl)hydrazinyl]benzenesulfonamide
• AKOS034451308
• Cyclin-Dependent Kinase 2 Inhibitor II
• Z56762940
• Oxindole-Based Inhibitor 16
• HY-112460
• MLS001174919
• 222035-13-4
• TS-08857
• SMR000592222
• CHEMBL411491
• HMS2890M19
• AKOS040755527
• EX-A7826
• cid_5858639
• HMS3229D07
• 4-[(5-bromo-2-oxo-3-indolyl)hydrazo]benzenesulfonamide
• SCHEMBL15317870
• 4-[2-(5-Bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazinyl]benzenesulfonamide; 4-[(5-Bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazino]benzenesulfonamide; SC 221409;
• CS-0046087
• CDK2-IN-3 (compound 3)?

• Inchi： 1S/C14H11BrN4O3S/c15-8-1-6-12-11(7-8)13(14(20)17-12)19-18-9-2-4-10(5-3-9)23(16,21)22/h1-7,17,20H,(H2,16,21,22)/b19-18+
• InChI Key： IWDDMLCHUYBHHD-VHEBQXMUSA-N
• SMILES： BrC1C=CC2=C(C=1)C(=C(N2)O)/N=N/C1C=CC(=CC=1)S(N)(=O)=O

Computed Properties

• Exact Mass: 393.97363
• Monoisotopic Mass: 393.97352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 113.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on CDK2 inhibitor II

CDK2 Inhibitor II (CAS No. 222035-13-4): A Promising Compound in Cancer Research

CDK2 Inhibitor II (CAS No. 222035-13-4) is a potent and selective inhibitor of cyclin-dependent kinase 2 (CDK2), a key enzyme in the regulation of the cell cycle. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the field of cancer research. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the study of CDK2 Inhibitor II.

Chemical Properties and Structure

CDK2 Inhibitor II (CAS No. 222035-13-4) is a small molecule with a molecular weight of approximately 476.5 g/mol. Its chemical structure is characterized by a benzimidazole core, which is a common scaffold in many bioactive compounds. The presence of this core, along with specific functional groups, confers high selectivity and potency against CDK2. The compound's solubility and stability are crucial factors for its use in both in vitro and in vivo studies.

Biological Activity and Mechanism of Action

The primary mechanism of action of CDK2 Inhibitor II involves the selective inhibition of CDK2, which plays a pivotal role in the G1/S phase transition of the cell cycle. By binding to the ATP-binding site of CDK2, this inhibitor effectively blocks the phosphorylation of critical substrates, thereby arresting cell cycle progression and inducing apoptosis in cancer cells. This selective inhibition is particularly advantageous as it minimizes off-target effects and potential side effects.

Recent Research Findings

In recent years, numerous studies have explored the therapeutic potential of CDK2 Inhibitor II. One notable study published in the journal Cancer Research demonstrated that CDK2 Inhibitor II significantly reduced tumor growth in xenograft models of breast cancer. The study found that the compound not only inhibited CDK2 activity but also downregulated key oncogenic pathways such as PI3K/AKT and MAPK/ERK.

Another study published in Molecular Cancer Therapeutics investigated the combination therapy potential of CDK2 Inhibitor II. The researchers found that when used in conjunction with standard chemotherapy agents like paclitaxel, CDK2 Inhibitor II enhanced the anti-tumor efficacy while reducing toxicity. This synergistic effect highlights the compound's potential as an adjuvant therapy in cancer treatment.

Clinical Applications and Future Prospects

The promising preclinical results have paved the way for further clinical investigations into the use of CDK2 Inhibitor II. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in various types of cancer, including breast, lung, and ovarian cancer. Early results from these trials have been encouraging, with reports of significant tumor regression and manageable side effects.

Beyond cancer therapy, there is growing interest in exploring the broader applications of CDK inhibitors like CDK2 Inhibitor II. For instance, recent studies have suggested that these compounds may have neuroprotective properties and could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease.

Safety Considerations and Future Research Directions

Safety is a critical aspect of drug development, and extensive preclinical toxicology studies have been conducted to assess the safety profile of CDK2 Inhibitor II. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other drugs.

In conclusion, CDK2 Inhibitor II (CAS No. 222035-13-4) represents a promising candidate for cancer therapy due to its potent and selective inhibition of CDK2. The compound's ability to induce apoptosis and inhibit tumor growth has been well-documented in preclinical studies, and ongoing clinical trials are expected to provide further insights into its therapeutic potential. As research continues to advance, it is likely that we will see more innovative applications of this compound in both oncology and other medical fields.